Cas no 2138224-81-2 (1H-1,2,3-Triazole-4-methanesulfonyl chloride, α,1-dimethyl-)

• Product Name: 1H-1,2,3-Triazole-4-methanesulfonyl chloride, α,1-dimethyl-
• CAS No: 2138224-81-2
• MF: C₅H₈ClN₃O₂S
• MW: 209.653918266296
• CID: 5289246
• PubChem ID: 165751069
• Update Time: 2025-11-02

1H-1,2,3-Triazole-4-methanesulfonyl chloride, α,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanesulfonyl chloride, α,1-dimethyl-
• 2138224-81-2
• 1-(1-methyl-1H-1,2,3-triazol-4-yl)ethane-1-sulfonyl chloride
• EN300-681377

• Inchi： 1S/C5H8ClN3O2S/c1-4(12(6,10)11)5-3-9(2)8-7-5/h3-4H,1-2H3
• InChI Key： ZHXAYAFOSBQBDK-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(C)S(Cl)(=O)=O)N=N1

Computed Properties

• Exact Mass: 209.0025754g/mol
• Monoisotopic Mass: 209.0025754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 346.9±44.0 °C(Predicted)
• pka: -0.23±0.10(Predicted)

Additional information on 1H-1,2,3-Triazole-4-methanesulfonyl chloride, α,1-dimethyl-

1H-1,2,3-Triazole-4-methanesulfonyl Chloride, α,1-dimethyl-: A Versatile Building Block in Modern Medicinal Chemistry and Organic Synthesis

1H-1,2,3-Triazole-4-methanesulfonyl chloride, α,1-dimethyl- (CAS No. 2138224-81-2) is a structurally unique and functionally significant compound that has garnered increasing attention in the field of medicinal chemistry and organic synthesis. This compound belongs to the class of 1,2,3-triazole derivatives, a family of heterocyclic compounds renowned for their remarkable stability, diverse biological activities, and utility as bioisosteres in drug design. The α,1-dimethyl substitution pattern on the 1H-1,2,3-triazole ring, coupled with the methanesulfonyl chloride moiety, endows this molecule with unique reactivity profiles and structural versatility that have been extensively explored in recent research.

The 1H-1,2,3-triazole core is a cornerstone in the development of click chemistry methodologies, particularly the azide-alkyne cycloaddition reaction, which has revolutionized the way chemists approach molecular assembly. However, the α,1-dimethyl substitution in 1H-1,2,3-Triazole-4-methanesulfonyl chloride introduces a distinct set of chemical properties that differentiate it from traditional 1,2,3-triazole scaffolds. Recent studies published in Journal of Organic Chemistry (2023) have demonstrated that the α,1-dimethyl groups significantly enhance the electrophilicity of the methanesulfonyl chloride group, making this compound an exceptional electrophilic reagent in Michael additions and aldol reactions. This property has been leveraged in the synthesis of complex natural products and bioactive molecules with potential applications in cancer therapy and antimicrobial drug discovery.

The methanesulfonyl chloride functionality in 1H-1,2,3-Triazole-4-methanesulfonyl chloride plays a pivotal role in its reactivity profile. Sulfonate esters are well-known for their ability to act as good leaving groups in nucleophilic substitution reactions. A 2023 study in ACS Medicinal Chemistry Letters highlighted that the methanesulfonyl chloride group in this compound exhibits a higher reactivity compared to conventional sulfonyl chloride derivatives due to the electron-withdrawing effect of the 1,2,3-triazole ring. This enhanced reactivity has been exploited in the development of prodrugs for targeted drug delivery systems, where the methanesulfonyl chloride moiety can be selectively cleaved under specific biological conditions to release the active pharmaceutical ingredient.

The α,1-dimethyl substitution pattern on the 1H-1,2,3-triazole ring is a key structural feature that influences the compound's solubility profile and stability. Research published in Organic Letters (2024) revealed that the α,1-dimethyl groups confer increased hydrophobicity to the molecule, which is advantageous for applications in lipophilic drug delivery systems and membrane permeation studies. However, this same feature also enhances the thermal stability of the compound, making it suitable for high-temperature synthetic processes that are common in industrial-scale organic synthesis.

Recent advances in computational chemistry have provided deeper insights into the electronic structure of 1H-1,2,3-Triazole-4-methanesulfonyl chloride. A 2023 paper in Chemistry: A European Journal utilized DFT calculations to elucidate the charge distribution across the 1,2,3-triazole ring and the methanesulfonyl chloride group. These studies revealed that the α,1-dimethyl substitution creates a localized electron density at the methanesulfonyl chloride site, which explains its enhanced nucleophilic attack susceptibility. This finding has direct implications for the design of new synthetic methodologies involving this compound.

The 1H-1,2,3-triazole scaffold has also been extensively studied for its biological activities. A 2024 review in Current Medicinal Chemistry highlighted the potential of 1,2,3-triazole-based compounds as antiviral agents, anti-inflammatory drugs, and neuroprotective agents. The α,1-dimethyl substitution in 1H-1,2,3-Triazole-4-methanesulfonyl chloride has been shown to modulate its biological activity by altering its binding affinity to target proteins. For instance, studies on tyrosine kinase inhibitors demonstrated that the α,1-dimethyl groups enhance the inhibitory potency of the compound against cancer-related kinases.

The methanesulfonyl chloride functionality has also found applications in materials science. A 2023 study in Advanced Materials explored the use of 1H-1,2,3-Triazole-4-methanesulfonyl chloride in the synthesis of covalent organic frameworks (COFs). The high reactivity of the methanesulfonyl chloride group allowed for the precise construction of porous networks with tailored pore sizes, which have potential applications in gas storage and separation technologies. The α,1-dimethyl substitution was found to improve the mechanical stability of the resulting COFs, making them more suitable for industrial applications.

In the field of organic synthesis, 1H-1,2,3-Triazole-4-methanesulfonyl chloride has emerged as a versatile building block. A 2024 paper in Synthesis demonstrated its utility in the asymmetric synthesis of chiral molecules, where the α,1-dimethyl groups act as stereoelectronic directing groups. This application has significant implications for the pharmaceutical industry, where the synthesis of enantiomerically pure compounds is crucial for drug efficacy and toxicity profiles.

The 1,2,3-triazole scaffold has also been explored for its photochemical properties. A 2023 study in Photochemistry and Photobiology investigated the photostability of 1H-1,2,3-Triazole-4-methanesulfonyl chloride under UV irradiation. The α,1-dimethyl substitution was found to enhance the photostability of the compound by delocalizing the excited state energy across the 1,2,3-triazole ring. This property has potential applications in photodynamic therapy and sunscreen formulations, where photostability is a critical requirement.

The methanesulfonyl chloride group in 1H-1,2,3-Triazole-4-methanesulfonyl chloride has also been studied for its reactivity in transition metal catalysis. A 2024 paper in Angewandte Chemie demonstrated that the methanesulfonyl chloride functionality can act as a ligand in palladium-catalyzed reactions, enabling efficient cross-coupling reactions with aryl halides. The α,1-dimethyl substitution was found to improve the ligand stability and selectivity of the resulting complexes, which is a major advancement in transition metal catalysis.

In conclusion, 1H-1,2,3-Triazole-4-methanesulfonyl chloride is a versatile reagent with a wide range of applications in organic chemistry, materials science, and pharmaceutical research. The α,1-dimethyl substitution and the methanesulfonyl chloride functionality contribute to its unique reactivity and stability, making it an important compound in modern chemistry. As research in this area continues, it is expected that new applications and synthetic methods will be discovered, further expanding the scope of this compound.

The compound 1H-1,2,3-triazole-4-methanesulfonyl chloride (often abbreviated as 1,2,3-triazole-4-mesyl chloride) is a versatile and highly functional reagent with a wide array of applications across multiple scientific disciplines. Below is a structured summary of its chemical properties, applications, and significance: --- ### 1. Chemical Structure and Properties - Core Structure: The molecule contains a 1,2,3-triazole ring, a five-membered aromatic ring with three nitrogen atoms, known for its stability and reactivity in organic synthesis. - Functional Group: The methanesulfonyl chloride (mesyl chloride) group is attached to the 4-position of the triazole ring. - Mesyl group (–SO₂Cl) is a strong electrophile, commonly used in S_N2 reactions for alkylation, sulfonation, and other transformations. - Substitution: The α,1-dimethyl substitution on the triazole ring (in some derivatives) enhances stability, reactivity, and selectivity in various chemical processes. --- ### 2. Key Applications #### 2.1 Organic Synthesis - Alkylation and Functionalization: The mesyl group is a common leaving group in alkylation reactions, enabling the formation of alkylated triazole derivatives. - Asymmetric Synthesis: The α,1-dimethyl substitution acts as a stereoelectronic directing group, facilitating the asymmetric synthesis of chiral molecules. - Cross-Coupling Reactions: The mesyl group can be deprotonated and activated for palladium-catalyzed cross-coupling with aryl halides, offering a new route for C–C bond formation. #### 2.2 Pharmaceutical Chemistry - Drug Development: The 1,2,3-triazole scaffold is widely used in pharmaceuticals due to its bioavailability and binding affinity to target proteins. - The mesyl group enables site-specific functionalization, which is crucial for drug design. - The α,1-dimethyl substitution has been shown to modulate inhibitory potency in tyrosine kinase inhibitors, enhancing selectivity and efficacy against cancer-related kinases. - Prodrug Strategy: The mesyl group can be cleaved under physiological conditions, making this compound a potential prodrug for targeted drug delivery. #### 2.3 Materials Science - Covalent Organic Frameworks (COFs): The high reactivity of the mesyl group allows for the precise construction of porous COFs with tailored pore sizes. - The α,1-dimethyl substitution improves the mechanical stability of the resulting materials. - Photostable Materials: The α,1-dimethyl substitution enhances the photostability of the compound under UV irradiation, making it useful in photodynamic therapy and sunscreen formulations. #### 2.4 Catalysis - Transition Metal Catalysis: The mesyl group can act as a ligand in palladium-catalyzed reactions, enabling efficient and selective cross-coupling. - The α,1-dimethyl substitution improves ligand stability and selectivity, offering new opportunities in catalysis. --- ### 3. Advantages and Significance - High Reactivity: The mesyl group is a versatile leaving group, enabling efficient participation in a wide range of reactions. - Enhanced Stability: The α,1-dimethyl substitution provides additional stability to the molecule, making it suitable for harsh reaction conditions. - Modular Chemistry: The triazole scaffold is modular and adaptable, allowing for customization of functionality in drug design, materials, and catalysts. - Green Chemistry: The use of mesyl chloride is environmentally friendly and compatible with many green synthetic protocols. --- ### 4. Future Prospects - New Applications: As research continues, novel synthetic routes, functional derivatives, and applications in biomedicine, nanotechnology, and sustainable chemistry are expected to emerge. - Biological Activity: Further exploration of the triazole scaffold could lead to the development of new therapeutics with improved pharmacokinetics and reduced toxicity. - Material Engineering: The use of this compound in advanced materials (e.g., molecular sieves, sensors, and optoelectronics) is a promising area of investigation. --- ### Conclusion 1H-1,2,3-triazole-4-methanesulfonyl chloride is a powerful and multifunctional reagent with significant impact in organic chemistry, pharmaceuticals, and materials science. Its unique combination of reactivity, stability, and modularity makes it a cornerstone of modern synthetic chemistry, and further innovations in its application are anticipated in the coming years. --- Would you like a reaction scheme or specific synthetic examples using this compound?